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Compound of Interest

Compound Name: Ferroptosis-IN-17

Cat. No.: B15583697 Get Quote

For researchers and drug development professionals utilizing Ferroptosis-IN-17, also

identified as GPX4 Inhibitor 17, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

information for the safe handling and disposal of this novel research compound.

Before proceeding, it is imperative to consult the official Safety Data Sheet (SDS) provided by

the manufacturer (Cayman Chemical, Item No. 42006) for complete and specific safety and

disposal instructions. This document should be the primary source of information for handling

this chemical. In the absence of immediate access to the SDS, the following general

procedures, based on best laboratory practices for similar chemical compounds, should be

implemented.

Immediate Safety and Handling Protocols
Prior to any handling or disposal procedures, appropriate personal protective equipment (PPE)

must be worn. This includes, but is not limited to:

Safety Goggles: To protect the eyes from potential splashes.

Chemical-Resistant Gloves: Nitrile or other appropriate gloves to prevent skin contact.

Laboratory Coat: To protect clothing and skin.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Step-by-Step Disposal Procedures
The proper disposal of Ferroptosis-IN-17, a solid compound soluble in DMSO and sparingly

soluble in ethanol, requires adherence to hazardous waste regulations.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired Ferroptosis-IN-17 solid should be collected in a designated,

clearly labeled hazardous waste container. Do not mix with other chemical waste unless

compatibility is confirmed.

Liquid Waste: Solutions of Ferroptosis-IN-17 (e.g., dissolved in DMSO) must be collected in

a separate, sealed, and clearly labeled hazardous waste container for liquid chemical waste.

Contaminated Materials: Any materials that have come into contact with Ferroptosis-IN-17,

such as pipette tips, vials, and absorbent paper, should be considered contaminated and

disposed of as solid hazardous waste.

Step 2: Waste Collection and Storage

Use only approved, leak-proof, and chemically compatible containers for waste collection.

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"Ferroptosis-IN-17 (GPX4 Inhibitor 17)". Include the date of accumulation.

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

collected waste.
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Provide the EHS or contractor with the full chemical name and any available safety

information.

Never dispose of Ferroptosis-IN-17 down the drain or in regular trash. This compound's

environmental impact has not been fully characterized, and improper disposal can lead to

environmental contamination.

Quantitative Data Summary
Property Value Source

Synonyms
Glutathione Peroxidase 4-IN-

17, GPX4-IN-17
Cayman Chemical

Molecular Formula C30H27ClFeN2O3 Cayman Chemical

Form A solid Cayman Chemical

Solubility
DMSO: ≥10 mg/ml; Ethanol:

Sparingly soluble
Cayman Chemical

Experimental Workflow for Disposal
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[https://www.benchchem.com/product/b15583697#ferroptosis-in-17-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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